(2E)-2-(2-fluorobenzylidene)hydrazinecarboxamide

• Molecular Formula: C8H8FN3O
• Molecular Weight: 181.17 g/mol
• IUPAC Name: [(E)-(2-fluorophenyl)methylideneamino]urea
• InChI: InChI=1S/C8H8FN3O/c9-7-4-2-1-3-6(7)5-11-12-8(10)13/h1-5H,(H3,10,12,13)/b11-5+
• InChI Key: HWCTVJBBBDHFEH-VZUCSPMQSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC(=O)N)F
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC(=O)N)F

Description

(2E)-2-(2-fluorobenzylidene)hydrazinecarboxamide is an organic compound characterized by the presence of a fluorobenzylidene group attached to a hydrazinecarboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-2-(2-fluorobenzylidene)hydrazinecarboxamide typically involves the condensation reaction between 2-fluorobenzaldehyde and hydrazinecarboxamide under controlled conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the mixture is heated to reflux for several hours to ensure complete reaction. The product is then isolated by filtration and purified by recrystallization.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature and solvent choice, to maximize yield and purity. Industrial production may also involve the use of continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(2E)-2-(2-fluorobenzylidene)hydrazinecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The fluorine atom in the benzylidene group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically employed.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or other nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction could produce amines or other reduced forms. Substitution reactions can result in a variety of substituted derivatives.

Scientific Research Applications

(2E)-2-(2-fluorobenzylidene)hydrazinecarboxamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2E)-2-(2-fluorobenzylidene)hydrazinecarboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• (5Z)-5-(3-fluorobenzylidene)-2-(3-methyl-1-benzofuran-2-yl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
• Ethyl acetoacetate

Uniqueness

(2E)-2-(2-fluorobenzylidene)hydrazinecarboxamide is unique due to its specific structure, which imparts distinct chemical and biological properties